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Compound of Interest

Compound Name: Methyl formate

Cat. No.: B043022

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the boiling point and vapor pressure of
methyl formate (HCOOCHS3), a volatile organic compound with applications ranging from a
solvent in quick-drying finishes to a blowing agent for polyurethane foams.[1][2] The data and
methodologies presented are intended to support laboratory research, chemical process
design, and safety assessments.

Physicochemical Data Summary

Methyl formate is a colorless liquid known for its ethereal odor, high vapor pressure, and low
boiling point.[1][3] Accurate data for these physical properties are critical for handling, storage,
and application.

Property Value Conditions

Boiling Point 31.5°C (88.7 °F) At 101.325 kPa (760 mmHg)
Boiling Point 32 °C (90 °F) At standard pressure

Boiling Point 32-34 °C Literature range

Sources:[1][3][4][5]
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Vapor Pressure Vapor Pressure Vapor Pressure
Temperature .
(kPa) (mmHg) (psi)
16.1 °C (61 °F) 53.3 400 7.73
20 °C (68 °F) 63.5 476 9.21
20 °C (68 °F) 64.0 480 9.28
55 °C (131 °F) 226.2 1697 32.81

Sources:[1][3][4][6]

Experimental Protocols

The determination of boiling point and vapor pressure requires standardized, reproducible
methods to ensure data quality and comparability. The following sections detail the principles
behind common experimental protocols for these measurements.

Boiling Point Determination (Ref: ASTM D1120)

The equilibrium boiling point is determined by measuring the temperature of a liquid boiling
under equilibrium conditions at atmospheric pressure.[7]

Methodology:

o Apparatus: The setup typically consists of a round-bottom, short-neck glass flask, a water-
cooled reflux condenser, a calibrated partial immersion thermometer, and a heat source such
as an electric heating mantle.[7][8]

e Procedure: A specified volume of the sample (e.g., methyl formate) is placed in the flask
with boiling chips to ensure smooth boiling.[7] The flask is connected to the reflux condenser,
and the thermometer is positioned so that the bulb is immersed in the liquid, away from the
direct heat source.

o Equilibrium Boiling: The sample is heated until it boils and the temperature reading stabilizes.
This stable temperature, where the vapor and liquid phases are in equilibrium, is recorded as
the boiling point.[7][9]
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o Pressure Correction: The observed boiling point is corrected to standard atmospheric
pressure (760 mmHg or 101.325 kPa) using established correction factors if the
measurement is performed at a different ambient pressure.

Vapor Pressure Determination (Ref: OECD Test
Guideline 104 - Static Method)

The static method is a direct technique for measuring the vapor pressure of a liquid or solid in a
closed system once equilibrium is established.[10][11]

Methodology:

o Apparatus: A constant-temperature sample cell equipped with a pressure transducer and a
temperature sensor. The system must be vacuum-tight.

e Procedure:

o Sample Introduction: A small, degassed sample of the substance is introduced into the
evacuated sample cell. Degassing, often done by repeated freeze-pump-thaw cycles, is
crucial to remove dissolved air or other volatile impurities.[10] .

o Equilibration: The cell is brought to a precise, stable temperature. The substance begins to
evaporate, and the pressure inside the sealed cell increases.[10]

o Measurement: The pressure is monitored until it reaches a constant value, indicating that
the rate of evaporation equals the rate of condensation. This stable pressure is the
equilibrium vapor pressure of the substance at that specific temperature.[10][12]

o Data Collection: To generate a vapor pressure curve, the procedure is repeated at several
different temperatures.[11][13] For regulatory purposes, measurements at a minimum of two
or three temperatures, typically between 0 and 50°C, are recommended to verify the linearity
of the vapor pressure curve.[11][14]

Visualized Workflow: Static Vapor Pressure
Measurement

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://consilab.de/wp-content/uploads/2020/05/consiLetter_18-Statischer_Dampfdruck_en.pdf
https://www.analytice.com/en/oecd-test-n104-vapour-pressure/
https://consilab.de/wp-content/uploads/2020/05/consiLetter_18-Statischer_Dampfdruck_en.pdf
https://consilab.de/wp-content/uploads/2020/05/consiLetter_18-Statischer_Dampfdruck_en.pdf
https://consilab.de/wp-content/uploads/2020/05/consiLetter_18-Statischer_Dampfdruck_en.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC4911642/
https://www.analytice.com/en/oecd-test-n104-vapour-pressure/
https://www.laboratuar.com/en/testler/kimyasal-testler/oecd-104-kimyasallarin-testi---buhar-basinci-icin-standart-test-yontemi/
https://www.analytice.com/en/oecd-test-n104-vapour-pressure/
https://www.oecd.org/en/publications/test-no-104-vapour-pressure_9789264069565-en.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b043022?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

The following diagram illustrates the logical workflow for determining vapor pressure using the
static method as described in OECD Test Guideline 104.

Click to download full resolution via product page

Caption: Workflow for the Static Method of Vapor Pressure Measurement (OECD 104).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Methyl Formate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b043022#methyl-formate-boiling-point-and-vapor-
pressure-data]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://grokipedia.com/page/Methyl_formate
https://pubchem.ncbi.nlm.nih.gov/compound/Methyl-formate
https://cameochemicals.noaa.gov/chemical/1108
https://commonchemistry.cas.org/detail?cas_rn=107-31-3
https://www.sciencemadness.org/smwiki/index.php/Methyl_formate
https://store.astm.org/d1120-22.html
https://www.torontech.com/boiling-point-of-engine-coolants-apparatus/
https://standards.iteh.ai/catalog/standards/astm/9e4dbdd8-47ea-494e-8ea6-6743c15a64cc/astm-d1120-11
https://consilab.de/wp-content/uploads/2020/05/consiLetter_18-Statischer_Dampfdruck_en.pdf
https://www.analytice.com/en/oecd-test-n104-vapour-pressure/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4911642/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4911642/
https://www.laboratuar.com/en/testler/kimyasal-testler/oecd-104-kimyasallarin-testi---buhar-basinci-icin-standart-test-yontemi/
https://www.oecd.org/en/publications/test-no-104-vapour-pressure_9789264069565-en.html
https://www.benchchem.com/product/b043022#methyl-formate-boiling-point-and-vapor-pressure-data
https://www.benchchem.com/product/b043022#methyl-formate-boiling-point-and-vapor-pressure-data
https://www.benchchem.com/product/b043022#methyl-formate-boiling-point-and-vapor-pressure-data
https://www.benchchem.com/product/b043022#methyl-formate-boiling-point-and-vapor-pressure-data
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b043022?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b043022?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science
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